N-(4-ethylphenyl)-2-nitrobenzenesulfonamide

• IUPAC Name: N-(4-ethylphenyl)-2-nitrobenzenesulfonamide
• InChI: InChI=1S/C14H14N2O4S/c1-2-11-7-9-12(10-8-11)15-21(19,20)14-6-4-3-5-13(14)16(17)18/h3-10,15H,2H2,1H3
• InChI Key: DMLXSDZXXYRPTA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C14H14N2O4S
• Molecular Weight: 306.34 g/mol

Description

The description of a compound usually includes its molecular formula, structure, and other identifiers like CAS number. It may also include information about its appearance (color, form) and odor.

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the reaction.

Molecular Structure Analysis

This involves the use of techniques like X-ray crystallography or NMR spectroscopy to determine the 3D structure of the molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, and the conditions of the reaction.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, and stability. It may also involve studying the compound’s reactivity.

Scientific Research Applications

Hydrogel Synthesis and Swelling Behavior

• Researchers have synthesized amphiphilic hydrogels based on different molar ratios of N,N-dimethylacrylamide (DMAM) and acrylic acid (AA). .

Photodynamic Antimicrobial Activity

• A derivative of N-(4-ethylphenyl)-2-nitrobenzenesulfonamide, called 5,10,15,20-tetrakis(4-ethylphenyl) porphyrin (TEtPP) , has been synthesized. .

Antimalarial and Antioxidant Efficacy

• .

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various proteins and enzymes in the body .

Mode of Action

The exact mode of action of N-(4-ethylphenyl)-2-nitrobenzenesulfonamide is not well-documented. It is likely that the compound interacts with its targets, leading to changes in their function. This interaction could potentially alter cellular processes, leading to the observed effects .

Biochemical Pathways

It is plausible that the compound could influence various pathways due to its potential interactions with different proteins and enzymes .

Result of Action

Based on its potential interactions with various targets, it could influence a range of cellular processes .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of N-(4-ethylphenyl)-2-nitrobenzenesulfonamide. Factors such as pH, temperature, and the presence of other molecules could affect how the compound interacts with its targets and its overall stability .

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact. It includes understanding how to safely handle and store the compound.

Future Directions

This involves discussing potential future research directions. It could include potential applications of the compound, or areas where further study is needed.